1-(2-Chloro-ethyl)-3-(4-methyl-pyridin-3-yl)-urea

• Molecular Formula: C9H12ClN3O
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(4-methylpyridin-3-yl)urea
• InChI: InChI=1S/C9H12ClN3O/c1-7-2-4-11-6-8(7)13-9(14)12-5-3-10/h2,4,6H,3,5H2,1H3,(H2,12,13,14)
• InChI Key: YYRSVEZMTFUMBT-UHFFFAOYSA-N
• SMILES: CC1=C(C=NC=C1)NC(=O)NCCCl

Description

1-(2-Chloro-ethyl)-3-(4-methyl-pyridin-3-yl)-urea is a useful research compound. Its molecular formula is C9H12ClN3O and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Chloro-2-isocyanato-ethane (5.91 ml, 69.35 mmol) was added dropwise to a stirred solution of 4-methyl-pyridin-3-ylamine (5 g, 46.23 mmol) in toluene (180 mL) at 0° C. The reaction temperature was maintained at room temperature for 5 hours. The reaction was monitored by TLC (5% MeOH in chloroform). The reaction mixture was filtered, washed with toluene and dried under reduced pressure to afford 8.5 g (86% yield) of 1-(2-chloro-ethyl)-3-(4-methyl-pyridin-3-yl)-urea.